Cas no 34123-59-6 (Isoproturon)

Isoproturon structure
Isoproturon structure
Product Name:Isoproturon
CAS No:34123-59-6
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
MDL:MFCD00078684
CID:54190
PubChem ID:24862188

Isoproturon Properties

Names and Identifiers

    • 3-(4-Isopropylphenyl)-1,1-dimethylurea
    • N-(4-Isopropylphenyl)-N',N'-dimethyl urea
    • Alon
    • Arelon
    • Graminon
    • Tolkan
    • Isoproturon W.P.
    • Isoproturon solution
    • 1,1-dimethyl-3-(4-propan-2-ylphenyl)urea
    • Isoproturon
    • 3-p-cumenyl-1,1-dimethylurea
    • Arelon R
    • Belgran
    • N,N-dimethyl-N’-[4-(1-methylethyl)phenyl]urea
    • N,N-dimethyl-N’-[4-(propan-2-yl)phenyl]urea
    • Nocilon
    • Zodiac TX
    • N,N-Dimethyl-N'-(4-(1-methylethyl)phenyl)urea
    • 3,3-dimethyl-1-[4-(propan-2-yl)phenyl]urea
    • Iprofile
    • AKOS002959799
    • N-4-Isopropylphenyl-N,N-dimethylurea
    • N,N-Dimethyl-N'-[4-(1-methylethyl)phenyl]urea
    • Isoproturon, PESTANAL(R), analytical standard
    • CHEBI:6049
    • HSDB 6689
    • 35689 R.P.
    • CS-0013926
    • A822082
    • FT-0613679
    • IP50
    • CL 12150
    • DPX 6774
    • Urea, N,N-dimethyl-N'-(4-(1-methylethyl)phenyl)-
    • ISOPROTURON [MI]
    • H10431
    • CHEMBL2251591
    • N'-(4-Isopropylphenyl)-N,N-dimethylurea
    • EINECS 251-835-4
    • N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff
    • 4-isopropylphenyl-N',N'-dimethylurea
    • J-019459
    • N-(Isopropyl-4-phenyl)-N',N'-dimethyluree [French]
    • Isoproturon 100 microg/mL in Acetonitrile
    • SCHEMBL62200
    • BRN 2214033
    • CAS-34123-59-6
    • Isoproturon [BSI:ISO]
    • HY-B1859
    • DTXCID9022077
    • Urea, N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-
    • NS00000260
    • Tolken
    • Isoproturon 10 microg/mL in Acetonitrile
    • Protugan
    • NCGC00255738-01
    • 1007461-76-8
    • GS-3581
    • Urea, 3-p-cumenyl-1,1-dimethyl-
    • HOE 16410
    • N,N-Dimethyl-N'-[4-(1-methylethyl)phenyl]Urea labeled with deuterium
    • UNII-66066K098P
    • N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff [German]
    • FT-0670547
    • Tox21_301329
    • N-(4-Isopropylphenyl)-N',N'-dimethylurea
    • 34123-59-6
    • Isoproturon [ISO]
    • 1,1-dimethyl-3-(p-isopropylphenyl)-urea
    • I0843
    • Hytane 500L
    • N-(Isopropyl-4-phenyl)-N',N'-dimethyluree
    • MFCD00078684
    • 3-(4-isopropylphenyl)-1,1-dimethyl-urea
    • 3-(4-isopropylphenyl)-1,1-dimethyl-urea;Isoproturon
    • CGA-18731
    • Isoproturon, analytical standard
    • Q2184565
    • Urea, 1,1-dimethyl-3-(p-isopropylphenyl)-
    • IP 50
    • 1,1-dimethyl-3-[4-(propan-2-yl)phenyl]urea
    • DTXSID1042077
    • IPU Stefes
    • IP-Flo
    • 66066K098P
    • N-(Isopropyl-4-phenyl)-N',N'-dimethyluree (French)
    • isoproturon-50
    • 1,1-dimethyl-3-(4-(propan-2-yl)phenyl)urea
    • DB-048570
    • isoproturon (ISO);3-(4-isopropylphenyl)-1,1-dimethylurea
    • N-(4-Isopropylphenyl)-N',N'-dimethylharnstoff (German)
    • N'-(4-(1-methylethyl)phenyl)-N,N-dimethylurea
    • MDL: MFCD00078684
    • InChIKey: PUIYMUZLKQOUOZ-UHFFFAOYSA-N
    • Inchi: 1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
    • SMILES: CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
    • BRN: 2214033

Computed Properties

  • Exact Mass: 206.14200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 206.141913
  • Heavy Atom Count: 15
  • Complexity: 206
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • LogP: 2.97650
  • PSA: 32.34000
  • Merck: 5218
  • Refractive Index: 1.4760 (estimate)
  • Boiling Point: 345.15°C (rough estimate)
  • Melting Point: 156.0 to 160.0 deg-C
  • Flash Point: Fahrenheit: 212 ° f
    Celsius: 100 ° c
  • Color/Form: White odorless powder
  • Solubility: Soluble in most organic solvents, water
  • λmax: 240(H2O)(lit.)
  • Density: 1.16

Isoproturon Security Information

  • Symbol: GHS08 GHS09
  • RTECS:YT0170000
  • WGK Germany:3
  • Safety Term:S36/37;S60;S61
  • Safety Instruction: S36/37-S60-S61-S26
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R40; R50/53
  • Dangerous goods sign: Xn N
  • Hazardous Material transportation number:UN 3077
  • Hazard Statement: H351,H410
  • Warning Statement: P273,P281,P501
  • Prompt:warning
  • Storage Condition:Store at room temperature
  • PackingGroup:III
  • Risk Phrases: 40-50/53
  • Signal Word:Warning
  • Toxicity:LD50 in mice, rats (mg/kg): 3350, 3600 orally (Thizy, 1972)
  • HazardClass:9

Isoproturon Customs Data

  • HS CODE:2924299039
  • Customs Data:

    China Customs Code:

    2924299039

    Overview:

    2924299039 Acetochlor\Isoproturon\Isoproturon, etc. [including metolachlor\Isobutachlor].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2924299039. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:S(import or export registration certificate for pesticides). MFN tariff:6.5%. General tariff:30.0%

Isoproturon Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I77I-1g
Urea, N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-
34123-59-6 >98.0%(HPLC)(N)
1g
$36.00 2025-02-28
A2B Chem LLC
AI48350-1g
3,3-dimethyl-1-[4-(propan-2-yl)phenyl]urea
34123-59-6 98%
1g
$27.00 2024-04-20
abcr
AB463720-1g
Isoproturon; .
34123-59-6
1g
€61.70
Cooke Chemical
A4998712-100MG
Isoproturon solution , Analysis standard product
34123-59-6 99%
100mg
RMB 231.20 2025-02-20
eNovation Chemicals LLC
D280505-1ml
3-(4-Isopropylphenyl)-1,1-dimethylurea
34123-59-6 97%
1ml
$200 2022-10-14
MedChemExpress
HY-B1859-100mg
Isoproturon
34123-59-6 99.77%
100mg
¥1215 2024-07-21
TRC
I874500-50mg
Isoproturon
34123-59-6
50mg
$ 92.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I110052-100mg
Isoproturon
34123-59-6 ,99%
100mg
¥298.90 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I30690-1ml
Isoproturon
34123-59-6 100μg/ml(U%=2,:MeOH)
1ml
¥208.0 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-OX867-20mg
Isoproturon
34123-59-6 ,99%
20mg
¥129.0 2022-09-28

Isoproturon Synthesis

Isoproturon Suppliers

Hubei Dahao Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:34123-59-6)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
Hubei XinHongli Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:34123-59-6)
MR./MRS.:ZHU YU WEI
Phone:15172537016
Email:1018283355@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:34123-59-6)
MR./MRS.:CHEN DAN DAN
Phone:15827180502
Email:1148980033@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:34123-59-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:34123-59-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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